Cas no 201991-54-0 (6-pentyltetrahydro-2H-thiopyran-2-one)

201991-54-0 structure
Product name:6-pentyltetrahydro-2H-thiopyran-2-one
6-pentyltetrahydro-2H-thiopyran-2-one Chemical and Physical Properties
Names and Identifiers
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- 201991-54-0
- DTXSID80424028
- SCHEMBL21648101
- DTXCID70374866
- 6-pentyltetrahydro-2H-thiopyran-2-one
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- Inchi: InChI=1S/C10H18OS/c1-2-3-4-6-9-7-5-8-10(11)12-9/h9H,2-8H2,1H3
- InChI Key: PXRUYLRRFJEVKM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 186.10783637g/mol
- Monoisotopic Mass: 186.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.4Ų
6-pentyltetrahydro-2H-thiopyran-2-one Related Literature
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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